Cas no 321345-35-1 (1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide)

• Product Name: 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide
• CAS No: 321345-35-1
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• MDL: MFCD04114780
• CID: 67647
• PubChem ID: 21922720
• Update Time: 2025-11-02

1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide Chemical and Physical Properties

Names and Identifiers

• [1-(3-Chlorophenyl)-1-tosyl]methyl isocyanide
• 1-Chloro-3-[isocyano[(4-methylphenyl)sulfonyl]methylbenzene
• 1-chloro-3-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• Benzene, 1-chloro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 1-Chloro-3-(isocyano(tosyl)methyl)benzene
• a-Tosyl-(3-chlorobenzyl) isocyanide
• SCHEMBL5851624
• AKOS015850323
• DTXSID90620150
• FT-0604150
• MFCD04114780
• AS-40497
• A5781
• AB18966
• 1-Chloro-3-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
• 321345-35-1
• ?-Tosyl-(3-chlorobenzyl)isocyanide
• a-Tosyl-(3-chlorobenzyl)isocyanide
• 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide

• MDL： MFCD04114780
• Inchi： 1S/C15H12ClNO2S/c1-11-6-8-14(9-7-11)20(18,19)15(17-2)12-4-3-5-13(16)10-12/h3-10,15H,1H3
• InChI Key： SFOOCPOWQRFRDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C([N+]#[C-])S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.02800
• Monoisotopic Mass: 305.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 42.52000
• LogP: 4.35170

1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C(BD28353)

Additional information on 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide

Comprehensive Guide to 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide (CAS No. 321345-35-1): Properties, Applications, and Market Insights

1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide (CAS No. 321345-35-1) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique isocyanide functional group and tosylmethyl moiety, serves as a versatile building block in the synthesis of complex molecules. Its molecular structure, which includes a 3-chlorophenyl group, enhances its reactivity and makes it a valuable intermediate in various chemical transformations.

The growing interest in 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide is driven by its applications in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a precursor for the development of novel therapeutic agents. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in the design of antimicrobial and anticancer drugs. This aligns with the current trend in the pharmaceutical industry, where there is a high demand for innovative compounds that can address emerging health challenges.

One of the key advantages of 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide is its stability under various reaction conditions, making it a reliable choice for multi-step synthetic processes. Its compatibility with a wide range of reagents and catalysts further enhances its utility in organic synthesis. For instance, it has been successfully employed in Ugi reactions, a popular method for constructing peptide-like structures. This versatility has positioned it as a sought-after reagent in both academic and industrial laboratories.

From a market perspective, the demand for 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide is expected to rise, particularly in regions with a strong focus on pharmaceutical R&D and biotechnology. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the needs of research institutions and drug developers. Additionally, the compound's role in green chemistry initiatives, where sustainable and efficient synthetic methods are prioritized, is gaining traction.

In terms of safety and handling, 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide requires standard laboratory precautions. Proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended to ensure safe handling. While it is not classified as a hazardous material, adherence to good laboratory practices is essential to prevent any potential risks.

The synthesis of 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide typically involves the reaction of 3-chlorobenzaldehyde with tosylmethyl isocyanide under controlled conditions. This process yields a high-purity product suitable for various applications. Researchers are continually optimizing the synthesis protocol to improve yield and efficiency, reflecting the compound's importance in modern chemistry.

Looking ahead, the potential applications of 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide are vast. Its integration into combinatorial chemistry and high-throughput screening platforms could accelerate the discovery of new bioactive molecules. Furthermore, its use in material science, particularly in the development of functional polymers, is an area of ongoing exploration.

In conclusion, 1-(3-Chlorophenyl)-1-tosylmethyl Isocyanide (CAS No. 321345-35-1) is a compound of significant scientific and industrial relevance. Its unique properties and broad applicability make it a cornerstone in organic synthesis and drug development. As research progresses, its role in addressing contemporary challenges in healthcare and technology is likely to expand, solidifying its position as a key player in the chemical landscape.